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KRX-0601 KRX-0601 KRX-0601, also known as UCN-01, is a synthetic derivative of staurosporine with antineoplastic activity. 7-hydroxystaurosporine inhibits many phosphokinases, including the serine/threonine kinase AKT, calcium-dependent protein kinase C, and cyclin-dependent kinases. This agent arrests tumor cells in the G1/S of the cell cycle and prevents nucleotide excision repair by inhibiting the G2 checkpoint kinase chk1, resulting in apoptosis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
Brand Name: Vulcanchem
CAS No.: 112953-11-4
Catalog No.: VC1096777
InChI: InChI=1S/C28H27N4O4/c1-28-7-4-8-31-19-9-14(33)10-21(34)24(19)23-18-13-30-12-17(18)22-16-6-5-15(36-28)11-20(16)32(29-2,27(28)35-3)26(22)25(23)31/h4-7,9,12-15,27,29,33H,8,10-11H2,1-3H3/b7-4-/t14-,15-,27+,28-/m0/s1
SMILES: O=C(C[C@@H](O)C=C12)C1=C3C4=CN=CC4=C5C6=C3N2C/C=C\[C@@](O7)(C)[C@@H](OC)[N@@]6(NC)C8=C5C=C[C@@]7([H])C8
Molecular Formula: C28H26N4O4
Molecular Weight: 482.53

KRX-0601

* For research use only. Not for human or veterinary use.

CAS No.: 112953-11-4

Inhibitors

Catalog No.: VC1096777

Molecular Formula: C28H26N4O4

Molecular Weight: 482.53

Purity: >98%

KRX-0601 - 112953-11-4

CAS No. 112953-11-4
Product Name KRX-0601
IUPAC Name 9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-3-hydroxy-10-methoxy-9-methyl-11-(methylamino)-, (3R,9S,10R,11R,13R)-
Synonyms UCN01, UCN-01, UCN 01, Staurosporine 7hydroxystaurosporine, KW2401, KW-2401, KW 2401
Molecular Formula C28H26N4O4
Molecular Weight 482.53
InChI InChI=1S/C28H27N4O4/c1-28-7-4-8-31-19-9-14(33)10-21(34)24(19)23-18-13-30-12-17(18)22-16-6-5-15(36-28)11-20(16)32(29-2,27(28)35-3)26(22)25(23)31/h4-7,9,12-15,27,29,33H,8,10-11H2,1-3H3/b7-4-/t14-,15-,27+,28-/m0/s1
InChIKey GUAIZLSIUMRUNL-IHQXTNFTSA-N
SMILES O=C(C[C@@H](O)C=C12)C1=C3C4=CN=CC4=C5C6=C3N2C/C=C\[C@@](O7)(C)[C@@H](OC)[N@@]6(NC)C8=C5C=C[C@@]7([H])C8
Appearance Solid powder
Purity >98%
Solubility Soluble in DMSO, not in water
Description KRX-0601, also known as UCN-01, is a synthetic derivative of staurosporine with antineoplastic activity. 7-hydroxystaurosporine inhibits many phosphokinases, including the serine/threonine kinase AKT, calcium-dependent protein kinase C, and cyclin-dependent kinases. This agent arrests tumor cells in the G1/S of the cell cycle and prevents nucleotide excision repair by inhibiting the G2 checkpoint kinase chk1, resulting in apoptosis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
  

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18.0152 g/mol
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